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Compound of Interest

Compound Name: Nylon 6/12

Cat. No.: B3422588

Introduction

Polyamide 6,12 (PA 6,12), also known as Nylon 6,12, is a high-performance thermoplastic
polymer synthesized from the polycondensation of hexamethylenediamine (a diamine with 6
carbon atoms) and dodecanedioic acid (a diacid with 12 carbon atoms).[1] The numerical
designation "6,12" refers to the number of carbon atoms in the respective diamine and diacid
monomers.[1] This material is distinguished by its excellent dimensional stability, low moisture
absorption compared to other nylons like PA 6 and PA 6/6, good chemical resistance, and
desirable mechanical properties.[1][2][3] These characteristics make it a preferred material for
a variety of high-performance applications where precision and reliability are critical.[2]

The primary method for industrial synthesis is melt polycondensation. This process involves
two main stages: first, the formation of a nylon salt from the acid and amine monomers,
followed by heating this salt in the molten state under a vacuum to drive off water and promote
the growth of long polymer chains.[1][4]

Data Presentation: Properties of Polyamide 6,12

The general properties of Polyamide 6,12 are summarized in the table below. These values
make it an excellent candidate for applications requiring high heat resistance, moisture and
chemical resistance, and good dimensional stability.[2]
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Property Value
Density 1.06 g/cm3[1]
Melting Point 218 °C[1][5]
Water Absorption (24h) 0.25%]1]
Tensile Strength 51 MPa[1]
Flexural Modulus 1.4 GPa[1]
Elongation at Break 300%][1]
Heat Deflection Temperature (at 1.8 MPa) 80 °C[1]

Reaction Mechanism and Pathway

The synthesis of Polyamide 6,12 is a step-growth polymerization, specifically a
polycondensation reaction. In this reaction, the amine groups (-NHz) of hexamethylenediamine
react with the carboxylic acid groups (-COOH) of dodecanedioic acid. Each reaction forms an
amide linkage (-CO-NH-) and eliminates one molecule of water.[6] The reaction proceeds in
stages, first forming a diamine-diacid salt, which is then heated to initiate polymerization. The
continuous removal of water is crucial to shift the reaction equilibrium towards the formation of
a high molecular weight polymer.[4]
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Caption: Reaction pathway for the synthesis of Polyamide 6,12.

Experimental Protocols

This section details the melt polymerization method for synthesizing high-molecular-weight
Polyamide 6,12.[1]

Materials and Equipment

¢ Hexamethylenediamine (7.5 x 10~3 mol)
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e Dodecanedioic acid (7.52 x 1073 mol)

o Ethanol

e Acetone

» Hexafluoroisopropanol (HFIP) (for purification)

e Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and vacuum connection

e Heating mantle

o Beakers

e Stirring rods

« Filtration apparatus (e.g., Buchner funnel)

¢ Vacuum oven

Protocol Steps

Step 1: Nylon 6,12 Salt Formation

In a beaker, dissolve 7.5 x 102 mol of hexamethylenediamine in 15 mL of ethanol.[1]

e In a separate beaker, dissolve 7.52 x 102 mol of dodecanedioic acid in 15 mL of ethanol at
40°C with vigorous stirring.[1]

e Slowly add the warm dodecanedioic acid solution to the hexamethylenediamine solution
while stirring vigorously. A white precipitate of the Polyamide 6,12 salt will form immediately.

[1]
» Continue stirring the mixture for 1 hour to ensure the salt formation is complete.[1]

« Filter the precipitated salt using a Buchner funnel and wash it thoroughly with ethanol to
remove any unreacted monomers.[1]

e Dry the salt in a vacuum oven at 60°C overnight.[1]
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Step 2: Melt Polymerization

Place the dried Polyamide 6,12 salt into the glass reactor.[1]

Purge the reactor with inert nitrogen gas for 15 minutes to remove all oxygen, which can
cause degradation at high temperatures.[1]

Begin heating the reactor to 200°C and hold for 15 minutes under a continuous, slow flow of
nitrogen.[1]

Increase the temperature to 230°C and maintain it for 3 hours, still under a nitrogen
atmosphere. During this phase, the salt melts and polymerization begins, releasing water.[1]

Apply a vacuum to the reactor and continue heating at 230°C for an additional 3 hours. The
vacuum is critical for removing the water byproduct, which drives the polymerization reaction
to completion and achieves a high molecular weight.[1]

After the polymerization is complete, turn off the heat and allow the reactor to cool to room
temperature under a nitrogen atmosphere to prevent oxidation of the hot polymer.[1]

The resulting Polyamide 6,12 will be a solid, off-white mass.[1]

Step 3: Polymer Purification

Dissolve the synthesized polymer in a minimal amount of a suitable solvent like HFIP.[1]

Reprecipitate the polymer by slowly adding the solution to a large volume of a non-solvent,
such as acetone, while stirring.[1]

Filter the purified, fibrous Polyamide 6,12 and wash it again with acetone.[1]

Dry the final polymer in a vacuum oven at 100°C for 24 hours to remove any residual
solvent.[1]
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Caption: Experimental workflow for Polyamide 6,12 synthesis.
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Characterization

The synthesized Polyamide 6,12 can be characterized using various analytical techniques to

confirm its structure and determine its properties.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR can be used to
confirm the chemical structure by identifying the peaks corresponding to the methylene and
carbonyl groups in the polymer backbone.[1]

» Viscometry: The inherent viscosity of the polymer in a suitable solvent can be measured to
estimate its molecular weight.[7]

o Thermal Analysis: Techniques like Differential Scanning Calorimetry (DSC) can determine
the melting point and glass transition temperature.

Applications of Polyamide 6,12

Due to its unique balance of properties, Polyamide 6,12 is utilized across several industries for

demanding applications.
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Industry Applications

Fuel lines, pneumatic tubing, connectors, and
Automotive brake lines, where chemical resistance and
durability are crucial.[1][3]

Gears, cams, bearings, bushings, and other
Industrial structural components requiring low friction and

high wear resistance.[1][2]

Cable sheathing and electrical insulators due to
Electronics good dielectric properties and low moisture
absorption.[1][3]

High-quality monofilaments for bristles in
Consumer Goods toothbrushes and industrial brushes; specialty
fabrics.[1][3]

Potential for use in medical devices and drug
Medical delivery systems, though specific medical-grade

certifications are necessary.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Nylon 6/12 (PA) — Polyamide 6/12 | RTP Company [rtpcompany.com]

3. Nycoa and Nylons 6,10 and 6,12 — NYCOA [nycoa.com]

4. New Aspects on the Direct Solid State Polycondensation (DSSP) of Aliphatic Nylon Salts:
The Case of Hexamethylene Diammonium Dodecanoate - PMC [pmc.ncbi.nim.nih.gov]

5. xometry.com [xometry.com]

6. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Nylon_6_12_from_Dodecanedioic_Acid.pdf
http://nycoa.com/recent-news/2020/longchainnylon-glnlp
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Nylon_6_12_from_Dodecanedioic_Acid.pdf
https://www.rtpcompany.com/products/product-guide/nylon-612-pa-polyamide-612/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Nylon_6_12_from_Dodecanedioic_Acid.pdf
http://nycoa.com/recent-news/2020/longchainnylon-glnlp
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Nylon_6_12_from_Dodecanedioic_Acid.pdf
http://nycoa.com/recent-news/2020/longchainnylon-glnlp
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Nylon_6_12_from_Dodecanedioic_Acid.pdf
https://www.benchchem.com/product/b3422588?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Nylon_6_12_from_Dodecanedioic_Acid.pdf
https://www.rtpcompany.com/products/product-guide/nylon-612-pa-polyamide-612/
http://nycoa.com/recent-news/2020/longchainnylon-glnlp
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399917/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399917/
https://www.xometry.com/resources/materials/nylon-6-and-nylon-6-12/
https://chem.libretexts.org/Courses/Nassau_Community_College/Organic_Chemistry_I_and_II/20%3A_Carboxylic_Acid_Derivatives_and_Nitriles/20.10%3A_Polyamides_and_Polyesters%3A__Step-Growth_Polymers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 7. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Application Notes: Synthesis and Applications of
Polyamide 6,12 via Melt Polycondensation]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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